Cas no 86723-71-9 (1,2-Benzenediamine, 4,5-diethyl-)

1,2-Benzenediamine, 4,5-diethyl- is a diamine derivative of benzene with ethyl substituents at the 4 and 5 positions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of dyes, pigments, and coordination complexes. Its ethyl groups enhance steric and electronic properties, making it valuable for applications requiring tailored reactivity or ligand design. The diamine functionality allows for chelation with metal ions, facilitating its use in catalysis and material science. High purity grades ensure consistent performance in specialized reactions. Proper handling is essential due to potential sensitivity to oxidation and reactivity with acids or oxidizing agents.

1,2-Benzenediamine, 4,5-diethyl- structure

86723-71-9 structure

Product Name:1,2-Benzenediamine, 4,5-diethyl-

CAS No:86723-71-9

MF:C₁₀H₁₆N₂

MW:164.247442245483

MDL:MFCD20693616

CID:660796

Update Time:2026-04-29

1,2-Benzenediamine, 4,5-diethyl- Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediamine, 4,5-diethyl-
- 4,5-diethylbenzene-1,2-diamine
- MDL： MFCD20693616

1,2-Benzenediamine, 4,5-diethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D522010-1g	4,5-diethylbenzene-1,2-diamine	86723-71-9	95%	1g	$1300	2024-08-03
eNovation Chemicals LLC	D522010-1g	4,5-diethylbenzene-1,2-diamine	86723-71-9	95%	1g	$1300	2025-02-26
eNovation Chemicals LLC	D522010-1g	4,5-diethylbenzene-1,2-diamine	86723-71-9	95%	1g	$1300	2025-02-28

1,2-Benzenediamine, 4,5-diethyl- Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on 1,2-Benzenediamine, 4,5-diethyl-

1,2-Benzenediamine, 4,5-Diethyl

1,2-Benzenediamine, 4,5-Diethyl (CAS No: 86723-71-9) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its benzene ring structure with two amino groups (-NH₂) at positions 1 and 2 and two ethyl groups (-CH₂CH₃) at positions 4 and 5. The combination of these functional groups makes it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 1,2-Benzenediamine, 4,5-Diethyl typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and reduce environmental impact. For instance, researchers have explored the use of catalytic hydrogenation and microwave-assisted techniques to streamline the production of this compound. These advancements not only improve efficiency but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of 1,2-Benzenediamine, 4,5-Diethyl is in the field of polymer science. This compound serves as a key building block for synthesizing polyamides and polyurethanes, which are widely used in textiles, automotive components, and electronic devices. Its ability to form strong hydrogen bonds contributes to the high mechanical strength and thermal stability of these materials.

In the pharmaceutical industry, 1,2-Benzenediamine, 4,5-Diethyl has shown potential as an intermediate in drug development. Recent research has highlighted its role in the synthesis of bioactive molecules targeting various diseases. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. These findings underscore its importance in medicinal chemistry and drug discovery.

Moreover, 1,2-Benzenediamine, 4,5-Diethyl has gained attention in the field of electrochemistry due to its ability to act as a precursor for conducting polymers. These polymers are being explored for use in flexible electronics and energy storage devices such as supercapacitors and batteries. The integration of this compound into such technologies highlights its versatility across multiple disciplines.

The structural uniqueness of 1,2-Benzenediamine, 4,5-Diethyl also makes it a valuable tool in academic research. Chemists are leveraging its structure to study reaction mechanisms and develop novel synthetic pathways. For instance, recent studies have utilized this compound to investigate cross-coupling reactions under mild conditions. Such research not only advances our understanding of organic chemistry but also opens new avenues for practical applications.

In terms of environmental considerations, researchers are increasingly focusing on the biodegradability and toxicity profiles of 1,2-Benzenediamine derivatives. Understanding these properties is crucial for ensuring that their use does not pose risks to ecosystems or human health. Advances in green chemistry are helping to mitigate potential environmental impacts while maintaining the compound's utility across industries.

Looking ahead, the demand for 1,2-Benzenediamine-based materials is expected to grow as industries continue to seek innovative solutions for modern challenges. Its role in emerging technologies such as wearable electronics and biodegradable plastics positions it as a key player in shaping future advancements.

In summary,1,2-Benzenediamine, particularly its 4,5-diethyl derivative, stands out as a critical compound with diverse applications across multiple sectors. Ongoing research continues to uncover new potentials while addressing sustainability concerns associated with its production and use.